Cas no 79357-17-8 (Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis-)

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- is a brominated cyclopropane derivative with a cis-configuration, serving as a versatile intermediate in organic synthesis. Its strained cyclopropane ring and reactive bromomethyl group make it valuable for ring-opening reactions, cycloadditions, and functional group transformations. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly useful in medicinal chemistry and materials science for constructing complex molecular architectures. Its cis-stereochemistry ensures controlled reactivity in stereoselective syntheses. Proper storage under inert conditions is recommended to maintain stability due to the sensitivity of the bromomethyl group.
Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- structure
79357-17-8 structure
Product Name:Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis-
CAS No:79357-17-8
MF:C7H11BrO2
MW:207.065041780472
MDL:MFCD29920681
CID:4189358
Update Time:2025-05-22

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis-
    • (1S,2R)-CIS-ETHYL 2-(BROMOMETHYL)CYCLOPROPANECARBOXYLATE
    • (1S,2R)-ethyl 2-(bromomethyl)cyclopropanecarboxylate
    • Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, (1R,2S)-rel-
    • Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- (ZCI)
    • rel-Ethyl (1R,2S)-2-(bromomethyl)cyclopropanecarboxylate (ACI)
    • MDL: MFCD29920681
    • Inchi: 1S/C7H11BrO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-4H2,1H3/t5-,6-/m1/s1
    • InChI Key: XAUNGMQKDDMMQW-PHDIDXHHSA-N
    • SMILES: C([C@@H]1C[C@@H]1CBr)(=O)OCC

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- Pricemore >>

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Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Dirhodium tetraacetate ;  rt
Reference
Intermolecular metal-catalyzed carbenoid cyclopropanations
Davies, Huw M. L.; Antoulinakis, Evan G., Organic Reactions (Hoboken, 2001, 57,

Production Method 2

Reaction Conditions
1.1 Catalysts: Copper, [α-[3,5-bis(1,1-dimethylethyl)phenyl]-3,5-bis(1,1-dimethylethyl)-α-[(1S)… Solvents: 1,2-Dichloroethane
Reference
Highly efficient and enantioselective cyclopropanation of styrene with diazoacetates using a new copper-(Schiff base) catalyst
Li, Zhengning; Zheng, Zhuo; Chen, Huilin, Tetrahedron: Asymmetry, 2000, 11(5), 1157-1163

Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- Preparation Products

Additional information on Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis-

Compound CAS No 79357-17-8: Cyclopropanecarboxylic Acid, 2-(Bromomethyl)-, Ethyl Ester, Cis-

The compound with CAS No 79357-17-8, known as Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to a carboxylic acid group and an ethyl ester moiety. The presence of a bromomethyl substituent further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis due to their strained ring structure, which often leads to unique reactivity patterns. The cis configuration of this compound ensures specific stereochemical properties that are critical in many chemical reactions and applications. Researchers have explored its potential as a building block in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The bromomethyl group in this compound plays a pivotal role in its reactivity. It serves as an excellent leaving group in substitution reactions, making it highly valuable in the preparation of various derivatives. For instance, substitution reactions involving the bromomethyl group have been utilized to synthesize bioactive compounds with tailored functionalities. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the production of high-purity derivatives.

In terms of applications, Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- has shown promise in the development of advanced materials. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymers with unique mechanical and thermal properties. These polymers are being investigated for use in high-performance composites and lightweight materials for aerospace and automotive industries.

Moreover, this compound has been studied for its potential in drug delivery systems. The combination of its cyclopropane ring and ethyl ester group provides both stability and bioavailability when incorporated into drug formulations. Recent research has focused on optimizing its pharmacokinetic properties to enhance drug efficacy while minimizing side effects.

The synthesis of Cyclopropanecarboxylic acid, 2-(bromomethyl)-, ethyl ester, cis- involves a series of carefully controlled reactions that ensure high stereochemical fidelity. Modern synthetic methodologies have enabled the production of this compound on an industrial scale while maintaining its purity and structural integrity.

In conclusion, CAS No 79357-17-8 represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing technological and medical frontiers.

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